Cas no 2171632-16-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid
• CAS No: 2171632-16-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6290320
• PubChem ID: 165959509
• Update Time: 2025-07-31

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid
• EN300-1539145
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]azocane-2-carboxylic acid
• 2171632-16-7

• Inchi： 1S/C28H34N2O5/c1-18(26(31)30-16-10-4-3-5-15-25(30)27(32)33)19(2)29-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,3-5,10,15-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： BUJSTQUYIDDBCT-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCCCC1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid (CAS No. 2171632-16-7)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid (CAS No. 2171632-16-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. The unique structure of this compound, characterized by its Fmoc protecting group and azocane backbone, makes it an essential building block in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reagents. This group provides a high degree of selectivity and stability during the synthetic process, ensuring that the desired product is obtained with minimal side reactions. The azocane backbone, on the other hand, introduces additional functional groups that can be further modified to tailor the properties of the final product. This combination of features makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid a versatile compound in both academic and industrial settings.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, researchers at the University of California, San Francisco, have explored its use in the development of anti-inflammatory agents. The unique structure of the compound allows for precise control over the conformation and activity of the resulting peptides, making it an ideal candidate for designing molecules with enhanced bioavailability and reduced toxicity. Additionally, its ability to form stable amide bonds with other amino acids has been leveraged in the synthesis of peptide mimetics, which are increasingly being used in drug discovery for their improved pharmacological properties.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the role of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid in modulating protein-protein interactions. The compound was found to effectively disrupt specific interactions involved in disease pathways, opening up new avenues for targeted therapy. This research underscores the importance of understanding the structural and functional aspects of such compounds to optimize their therapeutic potential.

The synthetic route for 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid involves several well-established steps, including the formation of the Fmoc protecting group and subsequent coupling reactions. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry ensures that each step is carried out with high precision and purity. These techniques are crucial for maintaining the integrity and consistency of the final product, which is essential for both research and commercial applications.

In terms of safety and handling, it is important to note that while 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The market demand for compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid is on the rise due to their growing importance in pharmaceutical research and development. Companies such as Merck & Co., Pfizer, and Amgen are actively investing in the synthesis and application of such compounds to advance their drug discovery pipelines. This trend is expected to continue as more innovative uses are discovered through ongoing research efforts.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazocane-2-carboxylic acid (CAS No. 2171632-16-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it an invaluable tool for researchers aiming to develop new therapeutic agents. As our understanding of this compound continues to evolve, it is poised to play a crucial role in shaping the future of drug discovery and development.